Cas no 2137530-46-0 (3-{4,5-dibromo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine)

• Product Name: 3-{4,5-dibromo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine
• CAS No: 2137530-46-0
• MF: C₉H₈Br₂N₄
• MW: 331.994619369507
• CID: 6492001
• PubChem ID: 165474666
• Update Time: 2025-07-20

3-{4,5-dibromo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{4,5-dibromo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine
• 3-{4,5-dibromo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine
• 1-(3-Azetidinyl)-4,5-dibromo-1H-pyrazolo[3,4-b]pyridine

• Inchi： 1S/C9H8Br2N4/c10-7-4-13-9-6(8(7)11)3-14-15(9)5-1-12-2-5/h3-5,12H,1-2H2
• InChI Key： DUBWOEOITUITDH-UHFFFAOYSA-N
• SMILES： C12N(C3CNC3)N=CC1=C(Br)C(Br)=CN=2

Experimental Properties

• Density: 2.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 431.7±45.0 °C(Predicted)
• pka: 9.20±0.40(Predicted)

Additional information on 3-{4,5-dibromo-1H-pyrazolo3,4-bpyridin-1-yl}azetidine

Research Brief on 3-{4,5-dibromo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine (CAS: 2137530-46-0): Recent Advances and Applications

In recent years, the compound 3-{4,5-dibromo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine (CAS: 2137530-46-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrazolopyridine core and azetidine moiety, has demonstrated promising potential as a scaffold for drug discovery and development. Recent studies have explored its applications in targeting various biological pathways, particularly in oncology and inflammation-related disorders.

The synthesis and structural optimization of 3-{4,5-dibromo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine have been a focal point of research. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical evaluation.

Pharmacological investigations have revealed that 3-{4,5-dibromo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation. In vitro assays using human cancer cell lines showed significant reduction in cell viability at nanomolar concentrations, with minimal cytotoxicity to normal cells. These findings suggest a high therapeutic index, which is crucial for advancing the compound into clinical trials.

Beyond oncology, recent research has explored the compound's anti-inflammatory properties. A 2024 study in ACS Chemical Biology demonstrated its ability to modulate key inflammatory mediators, such as NF-κB and COX-2, in animal models of chronic inflammation. The study proposed a dual mechanism of action, combining kinase inhibition with direct interaction with inflammatory signaling pathways.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 3-{4,5-dibromo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine. Current efforts are focused on improving its oral bioavailability and metabolic stability through structural modifications. Collaborative research between academic institutions and pharmaceutical companies is underway to accelerate the translation of these findings into therapeutic applications.

In conclusion, 3-{4,5-dibromo-1H-pyrazolo[3,4-b]pyridin-1-yl}azetidine represents a promising lead compound with multifaceted biological activities. Its continued development could pave the way for novel treatments in oncology and inflammatory diseases, addressing unmet medical needs. Future research should prioritize in vivo efficacy studies and toxicological assessments to validate its clinical potential.